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Compound of Interest

Compound Name:
4-Oxocyclohexane-1-sulfonyl

chloride

Cat. No.: B570904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
Oxocyclohexane-1-sulfonyl chloride. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection. This guide is intended to be a primary resource

for procedural guidance, building trust through a commitment to safety beyond the product

itself.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Oxocyclohexane-1-sulfonyl chloride
(CAS No. 1262409-43-7 or 1020842-00-5) is not readily available in public domains. The

following procedures are based on the general properties and hazards of sulfonyl chloride

compounds.[1][2][3] It is imperative to consult the specific SDS provided by your supplier and

to adhere to all institutional and local regulations regarding chemical waste disposal. Always

perform a small-scale test reaction when attempting a new neutralization procedure.

Immediate Safety and Hazard Profile
4-Oxocyclohexane-1-sulfonyl chloride, like other sulfonyl chlorides, should be treated as a

corrosive and water-reactive substance.[1][2]

Primary Hazards:

Corrosivity: Causes severe skin burns and serious eye damage.[1][3][4]
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Reactivity: Reacts exothermically, and sometimes violently, with water, moisture, and

bases. This reaction produces corrosive hydrochloric acid and 4-oxocyclohexane-1-

sulfonic acid.[1]

Toxicity: May be toxic if inhaled, swallowed, or in contact with skin.[4] Inhalation of vapors

or fumes can cause respiratory tract irritation.

Combustion Hazards: Combustion may produce toxic and corrosive gases such as

hydrogen chloride and sulfur oxides.[2]

Quantitative Data and Properties
The following table summarizes available data for 4-Oxocyclohexane-1-sulfonyl chloride and

typical data for related sulfonyl chlorides.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-821127&DocumentType=MSD&DocumentId=821127_SDS_IE_EN.PDF&DocumentUID=634727&Language=EN&Country=IE&Origin=SERP
https://www.tcichemicals.com/BE/en/sds/O0082_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b570904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
4-Oxocyclohexane-1-sulfonyl

chloride

CAS Number 1262409-43-7, 1020842-00-5 [5][6]

Molecular Formula C₆H₉ClO₃S [7][8]

Molecular Weight 196.65 g/mol [7]

Appearance Assumed to be a solid or liquid General

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep container tightly closed

and protect from moisture.

Handle under an inert gas

atmosphere.

[1][5]

Incompatible Materials

Water, strong bases, strong

oxidizing agents, alcohols, and

amines.

[1]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves

(e.g., nitrile rubber), tightly

fitting safety goggles, full-face

shield, chemical-resistant lab

coat or apron. Work must be

performed in a certified

chemical fume hood.

[1][3][4]

Experimental Protocols for Disposal
The disposal of 4-Oxocyclohexane-1-sulfonyl chloride is a two-stage process: neutralization

of small, residual quantities and packaging of bulk quantities for professional disposal.

Protocol 1: Neutralization of Small, Residual Quantities
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This procedure is intended for the treatment of small amounts of residual 4-Oxocyclohexane-
1-sulfonyl chloride (e.g., rinsing glassware).

Objective: To safely hydrolyze and neutralize residual 4-Oxocyclohexane-1-sulfonyl chloride
into the less hazardous 4-oxocyclohexane-1-sulfonic acid sodium salt.

Materials:

Residual 4-Oxocyclohexane-1-sulfonyl chloride

Saturated aqueous sodium bicarbonate (NaHCO₃) solution or a 1-2 M sodium hydroxide

(NaOH) solution

Ice bath

Large beaker (at least 5-10 times the volume of the sulfonyl chloride solution)

Stir plate and stir bar

pH paper or pH meter

Procedure:

Preparation: In a certified chemical fume hood, place the large beaker containing a sufficient

volume of the chosen basic solution on a stir plate situated within an ice bath. A general

guideline is to use at least 5-10 molar equivalents of the base relative to the estimated

amount of residual sulfonyl chloride. Begin vigorous stirring.

Slow Addition: Carefully and slowly, add the residual solution containing 4-Oxocyclohexane-
1-sulfonyl chloride to the cold, stirred basic solution in a dropwise manner.

CAUTION: The reaction is exothermic and will produce gas (CO₂ if using sodium

bicarbonate). The rate of addition must be controlled to prevent excessive foaming, a rapid

increase in temperature, or overflow.

Reaction Completion: Once the addition is complete, continue to stir the mixture in the ice

bath for a minimum of 30-60 minutes to ensure the hydrolysis reaction is complete.
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pH Verification: Remove the beaker from the ice bath and allow it to warm to room

temperature. Test the pH of the aqueous layer to confirm it is neutral or slightly basic (pH 7-

9). If the solution is still acidic, add more base.

Final Disposal: Once neutralized, the resulting aqueous solution should be transferred to a

designated "Aqueous Hazardous Waste" container as per your institution's guidelines. Do

not pour down the drain unless permitted by local regulations for neutralized solutions of this

nature.

Protocol 2: Disposal of Bulk Quantities and
Contaminated Materials
Bulk quantities of 4-Oxocyclohexane-1-sulfonyl chloride and materials contaminated with it

(e.g., absorbent from a spill) must be disposed of as hazardous waste without attempting

neutralization.

Procedure:

Waste Segregation: This compound is a halogenated organic substance. It must be collected

in a designated "Halogenated Organic Waste" container. Do not mix it with non-halogenated

waste, as this can significantly increase disposal costs.

Container and Labeling: Ensure the original container is tightly sealed. If transferring, use a

compatible, properly sealed, and clearly labeled hazardous waste container. The label must

include the full chemical name, "4-Oxocyclohexane-1-sulfonyl chloride," and appropriate

hazard symbols (e.g., corrosive).

Spill Residues: In the event of a spill, absorb the material with an inert, non-combustible

absorbent such as sand, earth, or vermiculite. Do not use combustible materials like

sawdust. Carefully scoop the absorbed material into a designated hazardous waste

container.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company.
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Mandatory Visualizations
The following diagrams illustrate the logical workflows for the proper handling and disposal of

4-Oxocyclohexane-1-sulfonyl chloride.

Caption: Disposal workflow for 4-Oxocyclohexane-1-sulfonyl chloride.

Chemical Neutralization Pathway

4-Oxocyclohexane-1-sulfonyl chloride
(Corrosive, Water-Reactive)

4-Oxocyclohexane-1-sulfonic acid, sodium salt
(Less Hazardous)

Hydrolysis &
Neutralization

Aqueous Base (e.g., NaOH)
+ Water (H₂O)
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Click to download full resolution via product page

Caption: Neutralization reaction of 4-Oxocyclohexane-1-sulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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